2-Methyl-1,2,4,5-tetrahydro-benzo[c]azepin-3-one

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-methyl-4,5-dihydro-1H-2-benzazepin-3-one
• InChI: InChI=1S/C11H13NO/c1-12-8-10-5-3-2-4-9(10)6-7-11(12)13/h2-5H,6-8H2,1H3
• InChI Key: JGODRPDYQKKFNX-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=CC=CC=C2CCC1=O

Description

2-Methyl-1,2,4,5-tetrahydro-benzo[c]azepin-3-one is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

At 25° C., sodium hydride (150 mg, 6.3 mmol) was added to a solution of 1,2,4,5-tetrahydro-benzo[c]azepin-3-one (1 g, 6 mmol) in THF (50 mL). The suspension was stirred for 10 minutes and treated with methyl iodide (1 g, 7 mmol). The mixture was stirred for an additional 4 hours and then partitioned between ethyl acetate (100 ml) and water (50 ml). Washing once with brine (30 ml), drying over anhydrous magnesium sulfate and evaporation of solvent gave 2-methyl-1,2,4,5-tetrahydro-benzo[c]azepin-3-one (1 g, 5.7 mmol, 95%): 1H NMR (300 MHz, CDCl3) δ 7.2 (m, 5H), 4.52 (s, 2H), 3.18 (t, 2H), 3.09 (s, 3H), 3.00 (t, 2H).